6-Hydroxyhop-22(30)-en-29-oic acid

• Molecular Formula: C30H48O3
• Molecular Weight: 456.7 g/mol
• IUPAC Name: 2-[(3aS,5aR,5bR,7S,7aS,11aR,11bR,13aR,13bS)-7-hydroxy-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C30H48O3/c1-18(25(32)33)19-11-15-27(4)20(19)12-16-29(6)22(27)9-10-23-28(5)14-8-13-26(2,3)24(28)21(31)17-30(23,29)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19?,20-,21-,22+,23+,24-,27-,28+,29+,30+/m0/s1
• InChI Key: MQKWYZOQVYYVSK-LOSASGFXSA-N
• Isomeric SMILES: C[C@]12CCC([C@@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(C[C@@H]([C@@H]5[C@@]4(CCCC5(C)C)C)O)C)C)C(=C)C(=O)O
• SMILES: CC1(CCCC2(C1C(CC3(C2CCC4C3(CCC5C4(CCC5C(=C)C(=O)O)C)C)C)O)C)C
• synonyms: missourin

Description

6-Hydroxyhop-22(30)-en-29-oic acid is a natural product found in Iris missouriensis with data available.

Scientific Research Applications

Cytotoxic Activity in Cancer Research Research on derivatives of lupane-triterpenoid acids, which are structurally related to 6-Hydroxyhop-22(30)-en-29-oic acid, has shown promising results in the field of cancer research. Studies have synthesized new derivatives from these compounds, demonstrating significant cytotoxicity against various human cancer cell lines. These findings suggest potential applications in developing anticancer agents (Tam et al., 2015).

Antibacterial Activity A new triterpenoid isolated from the fern Adiantum lunulatum, structurally similar to this compound, has been evaluated for antibacterial properties. This highlights the potential of such compounds in the development of new antibacterial agents (Reddy et al., 2001).

Osteoblastic Cell Differentiation Research involving norlupane-triterpenes, similar to this compound, from Acanthopanax koreanum leaves has shown their ability to increase the differentiation of osteoblastic MC3T3-E1 cells. This suggests potential applications in bone health and the treatment of osteoporosis (Park et al., 2010).

Anti-inflammatory Properties Studies have identified various triterpenes with structures related to this compound that exhibit significant anti-inflammatory activities. This is particularly relevant in the context of regulating inflammatory responses in macrophage cells (Jeong et al., 2014).

Anti-HCV Activity The transformation of asiatic acid, a compound structurally related to this compound, by the fungus Pestalotiopsis microspora, resulted in metabolites with significant anti-Hepatitis C Virus (HCV) activity. This implies potential therapeutic applications in treating HCV (Gao et al., 2017).

Antimelanoma Agent Transformation Microbial transformation of betulinic acid, related to this compound, produced metabolites that were evaluated for their antimelanoma activities. This study provides insights into the potential of these compounds in melanoma treatment (Chatterjee et al., 2000).